molecular formula C7H6Cl2S B1447878 2,5-Dichloro-3-methylthiophenol CAS No. 1804896-97-6

2,5-Dichloro-3-methylthiophenol

Cat. No. B1447878
CAS RN: 1804896-97-6
M. Wt: 193.09 g/mol
InChI Key: KSYHDNGCRSLDKL-UHFFFAOYSA-N
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Description

2,5-Dichloro-3-methylthiophenol is a chemical compound with the molecular formula C5H4Cl2S and a molecular weight of 167.06 . It appears as a light orange to yellow to green clear liquid .


Molecular Structure Analysis

The molecular structure of this compound consists of a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. The ring has two chlorine atoms and one methyl group attached to it .


Physical And Chemical Properties Analysis

This compound has a boiling point of 185 °C, a flash point of 77 °C, and a density of 1.37 . Its refractive index is 1.55 . It is heat sensitive and should be stored at 2 - 8 °C .

Scientific Research Applications

Chemical Reactions and Synthesis

  • 2,5-Dichloro-3-methylthiophenol is involved in complex chemical reactions such as the synthesis of arsoles, demonstrating its utility in organometallic chemistry (Märkl & Hauptmann, 1983).
  • It serves as a key intermediate in the selective substitution of thiophenes, highlighting its role in targeted chemical synthesis (Smith & Barratt, 2007).
  • This compound is used in the preparation of pharmaceuticals and agrochemicals, emphasizing its importance in these industries (Yang, 2010).

Material Science and Polymer Chemistry

  • The compound is significant in the electrochemically induced substitution of polymers like polythiophenes, indicating its relevance in material science and polymer chemistry (Qi, Rees, & Pickup, 1996).
  • It is involved in the synthesis of thiourea derivatives with potential applications in antibacterial and antipathogenic activities, showcasing its role in medicinal chemistry and material science (Limban, Marutescu, & Chifiriuc, 2011).

Corrosion Inhibition

  • This compound derivatives are used in studying corrosion inhibition of metals, particularly in acidic media, indicating its application in industrial chemistry (Lagrenée et al., 2002).

Synthesis of Novel Heterocycles

  • The chemistry of this compound is utilized in the synthesis of novel heterocycles, underlining its utility in organic synthesis and drug development (El-Shaieb, 2007).

Electrochemical Applications

  • This compound is significant in the electrochemical behavior studies of conducting polymers, contributing to advancements in electrochemistry and materials science (Czerwiński, Zimmer, Pham, Amer, Schrader, & Mark, 1985).

Agricultural and Herbicidal Applications

  • Derivatives of this compound are explored for their potential as herbicides, indicating its applicability in agriculture (Hwang et al., 2005).

Mechanism of Action

The mechanism of action of 2,5-Dichloro-3-methylthiophenol is not well-documented. As an aromatic thiol, it may participate in reactions through its sulfur atom, acting as a nucleophile .

Safety and Hazards

2,5-Dichloro-3-methylthiophenol is classified as having acute toxicity (Category 3, Oral), and it can cause serious eye damage (Category 1). It is harmful if swallowed or in contact with skin, and it can cause skin irritation . It is also a combustible liquid .

properties

IUPAC Name

2,5-dichloro-3-methylbenzenethiol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H6Cl2S/c1-4-2-5(8)3-6(10)7(4)9/h2-3,10H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KSYHDNGCRSLDKL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1Cl)S)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H6Cl2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID001289205
Record name Benzenethiol, 2,5-dichloro-3-methyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID001289205
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

193.09 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1804896-97-6
Record name Benzenethiol, 2,5-dichloro-3-methyl-
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1804896-97-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Benzenethiol, 2,5-dichloro-3-methyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID001289205
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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